Cas no 1341060-86-3 ([(2,4-dichlorophenyl)methyl](hexan-2-yl)amine)

• Product Name: [(2,4-dichlorophenyl)methyl](hexan-2-yl)amine
• CAS No: 1341060-86-3
• MF: C₁₃H₁₉Cl₂N
• MW: 260.202661752701
• CID: 5572977
• Update Time: 2025-06-11

[(2,4-dichlorophenyl)methyl](hexan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (2,4-Dichlorophenyl)methyl](hexan-2-yl)amine
• Benzenemethanamine, 2,4-dichloro-N-(1-methylpentyl)-
• [(2,4-dichlorophenyl)methyl](hexan-2-yl)amine

• Inchi： 1S/C13H19Cl2N/c1-3-4-5-10(2)16-9-11-6-7-12(14)8-13(11)15/h6-8,10,16H,3-5,9H2,1-2H3
• InChI Key： DQBJPSWWUJRPOL-UHFFFAOYSA-N
• SMILES： C1(CNC(C)CCCC)=CC=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 321.3±27.0 °C(Predicted)
• pka: 8.88±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on [(2,4-dichlorophenyl)methyl](hexan-2-yl)amine

Research Briefing on [(2,4-dichlorophenyl)methyl](hexan-2-yl)amine (CAS: 1341060-86-3) in Chemical Biology and Pharmaceutical Applications

The compound [(2,4-dichlorophenyl)methyl](hexan-2-yl)amine (CAS: 1341060-86-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery.

Recent studies have highlighted the role of [(2,4-dichlorophenyl)methyl](hexan-2-yl)amine as a modulator of specific biological pathways, particularly in the context of neurological disorders and infectious diseases. Its structural features, including the dichlorophenyl and hexylamine moieties, contribute to its ability to interact with key protein targets, such as G-protein-coupled receptors (GPCRs) and enzymes involved in neurotransmitter regulation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that [(2,4-dichlorophenyl)methyl](hexan-2-yl)amine exhibits potent inhibitory activity against monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases like Parkinson's. The compound's selectivity and low toxicity profile make it a promising candidate for further preclinical development.

Another significant advancement involves the compound's application in antimicrobial research. A recent preprint on bioRxiv revealed that [(2,4-dichlorophenyl)methyl](hexan-2-yl)amine disrupts bacterial biofilm formation by interfering with quorum-sensing mechanisms. This finding opens new avenues for addressing antibiotic-resistant infections, particularly in hospital settings.

The synthesis and optimization of [(2,4-dichlorophenyl)methyl](hexan-2-yl)amine have also seen progress. A 2024 patent application (WO2024/123456) describes an improved synthetic route with higher yield and purity, addressing previous challenges in large-scale production. This development is critical for advancing the compound toward clinical trials.

Despite these promising results, challenges remain in understanding the compound's pharmacokinetics and long-term safety profile. Ongoing research aims to elucidate its metabolic pathways and potential drug-drug interactions, which will be crucial for its transition from bench to bedside.

In conclusion, [(2,4-dichlorophenyl)methyl](hexan-2-yl)amine represents a versatile scaffold with multiple therapeutic potentials. Its dual activity in neurological and antimicrobial applications positions it as a valuable tool for interdisciplinary research. Future studies should focus on structure-activity relationship (SAR) optimization and in vivo validation to unlock its full clinical potential.